Cas no 532970-52-8 (2-methyl-N-[2-(3-{[(2-methylphenyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]benzamide)

• Product Name: 2-methyl-N-[2-(3-{[(2-methylphenyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]benzamide
• CAS No: 532970-52-8
• MF: C₂₆H₂₆N₂OS
• MW: 414.562445163727
• CID: 5762754
• PubChem ID: 5223811
• Update Time: 2025-06-14

2-methyl-N-[2-(3-{[(2-methylphenyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(2-(3-((2-methylbenzyl)thio)-1H-indol-1-yl)ethyl)benzamide
• 2-methyl-N-[2-(3-{[(2-methylphenyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]benzamide
• 532970-52-8
• 2-methyl-N-[2-[3-[(2-methylphenyl)methylsulfanyl]indol-1-yl]ethyl]benzamide
• Oprea1_648703
• AKOS024582863
• F0554-0110
• Benzamide, 2-methyl-N-[2-[3-[[(2-methylphenyl)methyl]thio]-1H-indol-1-yl]ethyl]-

• Inchi： 1S/C26H26N2OS/c1-19-9-3-5-11-21(19)18-30-25-17-28(24-14-8-7-13-23(24)25)16-15-27-26(29)22-12-6-4-10-20(22)2/h3-14,17H,15-16,18H2,1-2H3,(H,27,29)
• InChI Key： UGWTXCYMSZLARQ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1C)C1=CN(CCNC(C2C=CC=CC=2C)=O)C2C=CC=CC=21

Computed Properties

• Exact Mass: 414.17658463g/mol
• Monoisotopic Mass: 414.17658463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 640.2±55.0 °C(Predicted)
• pka: 14.56±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-methyl-N-[2-(3-{[(2-methylphenyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]benzamide

Recent Advances in the Study of 2-methyl-N-[2-(3-{[(2-methylphenyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]benzamide (CAS: 532970-52-8)

The compound 2-methyl-N-[2-(3-{[(2-methylphenyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]benzamide (CAS: 532970-52-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical relevance.

Recent studies have focused on the synthesis and optimization of 2-methyl-N-[2-(3-{[(2-methylphenyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]benzamide, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and reproducibility. These efforts have laid a solid foundation for further pharmacological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-methyl-N-[2-(3-{[(2-methylphenyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]benzamide exhibits promising inhibitory effects on specific molecular targets involved in inflammatory pathways. For instance, the compound has shown significant activity against cyclooxygenase-2 (COX-2), an enzyme implicated in various inflammatory diseases. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents.

Further investigations into the mechanism of action have revealed that 2-methyl-N-[2-(3-{[(2-methylphenyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]benzamide interacts with key signaling pathways, including the NF-κB and MAPK cascades. These interactions result in the downregulation of pro-inflammatory cytokines, thereby attenuating inflammatory responses. Such mechanistic insights are crucial for understanding the compound's therapeutic potential and for guiding future drug development efforts.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential applications in oncology. Preclinical studies have indicated that 2-methyl-N-[2-(3-{[(2-methylphenyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]benzamide may possess anti-proliferative effects against certain cancer cell lines. These effects are thought to be mediated through the induction of apoptosis and the inhibition of angiogenesis, highlighting the compound's versatility as a therapeutic agent.

Despite these promising findings, challenges remain in the development of 2-methyl-N-[2-(3-{[(2-methylphenyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]benzamide as a clinically viable drug. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further optimization and rigorous testing. Ongoing research is focused on modifying the compound's structure to enhance its pharmacokinetic properties while maintaining its biological activity.

In conclusion, 2-methyl-N-[2-(3-{[(2-methylphenyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]benzamide (CAS: 532970-52-8) represents a promising candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. The latest research underscores its potential, while also highlighting the need for continued investigation to overcome existing challenges. As the field progresses, this compound may pave the way for innovative treatments that address unmet medical needs.